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Compound Name: (+)-beta-Pinene
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For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-B-Pinene is a bicyclic monoterpene, an organic compound found abundantly in nature,
particularly in the resin of coniferous trees.[1] As one of the two isomers of pinene, the other
being a-pinene, it is a subject of significant interest in various scientific fields, including
synthetic chemistry and drug development, due to its unique chemical structure and biological
activity. This guide provides a comprehensive overview of the chemical structure,
stereochemistry, physical and spectroscopic properties, and key chemical transformations of
(+)-B-pinene.

Chemical Structure

B-Pinene is a bicyclic monoterpene with the molecular formula C10H16.[2] Its structure is
characterized by a bicyclo[3.1.1]heptane skeleton with a gem-dimethyl group at C6 and an
exocyclic double bond at C2.[3] This exocyclic double bond is the primary structural feature that
distinguishes [3-pinene from its isomer, a-pinene, which possesses an endocyclic double bond.

[3]

The IUPAC name for (+)-B-pinene is (1R,5R)-6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptane.
[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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